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Compound of Interest

Compound Name: BMS-1001

Cat. No.: B2905482 Get Quote

For immediate reference, treat all BMS-1001 waste as hazardous chemical waste. Due to its

classification as harmful if swallowed and very toxic to aquatic life with long-lasting effects,

stringent disposal protocols are mandatory to ensure personnel safety and environmental

protection.[1]

This guide provides detailed procedures for the proper disposal of BMS-1001, a potent

research compound. Adherence to these guidelines is critical for maintaining a safe laboratory

environment and complying with institutional and regulatory standards.

Summary of Key Disposal Principles
All materials contaminated with BMS-1001, including pure compound, solutions, contaminated

personal protective equipment (PPE), and empty containers, must be disposed of through an

approved hazardous waste management program.[1] Under no circumstances should BMS-
1001 or its containers be disposed of in the general trash or down the drain.[2]

Quantitative and Chemical Data
The following table summarizes key quantitative and chemical properties of BMS-1001
hydrochloride.
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Property Value Reference

CAS Number 2113650-04-5 [1][2][3]

Molecular Formula C₃₅H₃₄N₂O₇ • HCl [2]

Formula Weight 631.1 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥95% [2]

Solubility Soluble in DMSO [2][3][4]

Storage (Powder) -20°C [2][4]

Storage (in Solvent) -80°C [4]

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of BMS-1001 waste.

Waste Segregation and Collection
Designated Waste Container: All solid and liquid waste contaminated with BMS-1001 must

be collected in a designated, leak-proof hazardous waste container.[1][5] The container must

be compatible with the chemical nature of the waste.

Solid Waste: This includes, but is not limited to:

Unused or expired BMS-1001 powder.

Contaminated PPE (gloves, lab coats, etc.).

Contaminated lab supplies (pipette tips, tubes, vials, etc.).

Liquid Waste: This includes:

Solutions containing BMS-1001.

Solvent rinsates from cleaning contaminated glassware or containers.
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Labeling of Hazardous Waste
Proper labeling is critical for safety and compliance.

"Hazardous Waste" Label: The waste container must be clearly labeled with the words

"Hazardous Waste."[1]

Full Chemical Name: The label must include the full chemical name: "BMS-1001
hydrochloride."[1] Avoid using abbreviations or chemical formulas.

Hazard Identification: The label should clearly indicate the hazards associated with BMS-
1001: "Acutely Toxic" and "Hazardous to the Environment."[6]

Storage of Hazardous Waste
Secure Location: Store the hazardous waste container in a designated, secure area away

from general laboratory traffic.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the spread of material in case of

a leak.[1][5]

Keep Closed: The waste container must be kept tightly sealed at all times, except when

adding waste.[1][5]

Disposal of Empty Containers
Empty containers that once held BMS-1001 must be treated as hazardous waste due to

residual contamination.[5]

Triple Rinsing: The empty container must be triple-rinsed with a suitable solvent (e.g., the

solvent used to dissolve the BMS-1001).[1][5]

Collect Rinsate: The solvent rinsate from all three rinses must be collected and disposed of

as liquid hazardous waste.[1][5]

Deface Label: After triple-rinsing, the original product label on the container should be

defaced or removed before the container itself is disposed of through the appropriate waste
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stream as advised by your institution's Environmental Health and Safety (EHS) office.

Arranging for Waste Pickup
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or the designated hazardous waste management provider to schedule a pickup for the BMS-
1001 waste.

Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup,

including any specific paperwork or online forms that need to be completed.

Experimental Protocols
While specific experimental protocols for BMS-1001 are diverse, any procedure generating

waste must incorporate the disposal steps outlined above. For instance, in a cell-based assay

using BMS-1001 dissolved in DMSO, all media containing the compound, as well as any

pipette tips and culture plates that have come into contact with it, must be collected as BMS-
1001 hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BMS-1001.
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Start: Generation of
BMS-1001 Waste

Is the waste
liquid or solid?

Liquid Waste:
- Solutions
- Rinsates

Liquid

Solid Waste:
- Unused powder

- Contaminated PPE
- Contaminated labware

Solid

Collect in a designated,
compatible, and sealed

hazardous waste container.

Is it an empty
product container?

No

Triple-rinse the container
with a suitable solvent.

Yes

Label container with:
- 'Hazardous Waste'

- 'BMS-1001 hydrochloride'
- Hazard symbols (Toxic, Env. Hazard)

Store in a secure, designated area
with secondary containment.

Contact Environmental Health & Safety (EHS)
for waste pickup.

End: Waste is properly
disposed of by EHS.

Collect all rinsate as
liquid hazardous waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-1001 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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